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Compound of Interest

Compound Name: Ethyl octanoate-d15

Cat. No.: B569263 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of labeled octanoate

breath tests in metabolic research, with a focus on liver function and mitochondrial activity.

While the available literature predominantly describes the use of ¹³C-labeled octanoate, the

principles and protocols outlined here are expected to be directly applicable to studies involving

ethyl octanoate-d15, as the core of the test is the metabolic fate of the octanoate molecule.

Introduction
The octanoate breath test is a non-invasive method used to assess hepatic mitochondrial β-

oxidation.[1][2] Octanoate, a medium-chain fatty acid, is rapidly absorbed from the intestine

and transported to the liver via the portal vein.[2][3] Within the hepatocytes, it undergoes

mitochondrial β-oxidation, a key metabolic process that can be impaired in various liver

diseases.[1] By administering a labeled form of octanoate and measuring the appearance of

the label in expired carbon dioxide (CO₂), researchers can quantify the rate of its metabolism,

providing a dynamic assessment of liver function.

Key Applications:

Assessing Liver Mitochondrial Function: The test provides a direct measure of the liver's

capacity to oxidize fatty acids.
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Studying Non-Alcoholic Fatty Liver Disease (NAFLD) and Non-Alcoholic Steatohepatitis

(NASH): Research has shown a correlation between impaired octanoate oxidation and the

severity of NAFLD and NASH.

Evaluating Insulin Resistance: The rate of octanoate metabolism has been linked to glucose

metabolism and insulin resistance.

Drug Development: This test can be a valuable tool for assessing the impact of therapeutic

interventions on liver metabolism.

Metabolic Pathway of Octanoate
The metabolic journey of orally administered ethyl octanoate-d15 begins with its hydrolysis in

the gastrointestinal tract, releasing ethanol and deuterated octanoic acid. The octanoic acid is

then absorbed and undergoes hepatic metabolism as outlined below.

Gastrointestinal Tract

Hepatocyte Systemic Circulation & Lungs
Ethyl Octanoate-d15 HydrolysisIngestion

Octanoate-d15

Ethanol

Portal VeinAbsorption Mitochondrion Beta-OxidationActivation Acetyl-CoA-d(n) TCA Cycle Labeled CO2 Bloodstream Lungs Exhaled Breath

Click to download full resolution via product page

Caption: Metabolic pathway of ethyl octanoate-d15.

Experimental Protocols
The following protocols are based on studies using ¹³C-labeled octanoate and can be adapted

for ethyl octanoate-d15.
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Fasting: Subjects should undergo an overnight fast (typically 12 hours) prior to the test.

Dietary Restrictions: A standardized evening meal before the fast is recommended to

minimize dietary variability.

Medication Review: A thorough review of concomitant medications is necessary to identify

any drugs that may interfere with liver metabolism.

Informed Consent: Obtain written informed consent from all participants.

Breath Test Procedure
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Caption: Workflow for the octanoate breath test.
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Baseline Measurements:

Measure the subject's fasting CO₂ production rate using a metabolic cart.

Collect a baseline (unlabeled) breath sample into an evacuated breath vial.

Substrate Administration:

Administer a precise dose of ethyl octanoate-d15. In studies with ¹³C-octanoate, a dose

of 23.4 mg has been used.

The labeled substrate is typically mixed with a carrier substance like orange juice to

facilitate ingestion.

Post-Dose Measurements:

Measure fed-state CO₂ production rates at several intervals throughout the test (e.g., four

times over 135 minutes).

Collect breath samples at predefined time points after administration (e.g., 15, 30, 45, 65,

85, 105, and 135 minutes).

Sample Analysis
Breath samples are analyzed for the enrichment of labeled CO₂ using Isotope Ratio Mass

Spectrometry (IRMS) or another suitable mass spectrometry technique.

The results are typically expressed as the percentage of the administered dose recovered

per unit of time.

Data Presentation
The quantitative data from octanoate breath tests can be summarized to compare metabolic

rates between different study groups or to assess changes over time.

Table 1: Baseline Characteristics and Octanoate Oxidation in a Study Cohort
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Parameter Mean ± SD Range

Age (years) 47 ± 10 -

Body Weight (kg) 113 ± 23 -

Total Octanoate Oxidized (%) 23.4 ± 3.9 14.9 - 31.5

Peak Oxidation Time (min) 53 ± 20 23 - 104

Data adapted from a study on

patients with suspected

NAFLD using ¹³C-octanoate.

Table 2: Correlation of Octanoate Oxidation with Metabolic Parameters

Parameter Correlation Coefficient (r) p-value

Fasting Plasma Glucose -0.474 0.017

Endogenous Glucose

Production (EGP)
-0.441 0.028

Data adapted from a study on

patients with suspected

NAFLD using ¹³C-octanoate.

Logical Relationships in Data Interpretation
The interpretation of the octanoate breath test results is based on the logical relationship

between hepatic mitochondrial function and the rate of labeled CO₂ exhalation.
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Caption: Logical flow for interpreting test results.

Conclusion
The ethyl octanoate-d15 breath test, analogous to the well-documented ¹³C-octanoate breath

test, offers a valuable, non-invasive tool for probing hepatic mitochondrial function. Its
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applications in metabolic research, particularly in the context of liver diseases and insulin

resistance, are significant. The detailed protocols and data interpretation frameworks provided

here serve as a guide for researchers and clinicians looking to employ this powerful technique

in their studies. Further validation studies specifically using ethyl octanoate-d15 are warranted

to confirm its precise metabolic fate and clinical utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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